Cas no 125997-20-8 (Phosphoric acid, mixed3-bromo-2,2-dimethylpropyl and 2-bromoethyl and 2-chloroethyl esters)

Phosphoric acid, mixed3-bromo-2,2-dimethylpropyl and 2-bromoethyl and 2-chloroethyl esters structure
125997-20-8 structure
Product Name:Phosphoric acid, mixed3-bromo-2,2-dimethylpropyl and 2-bromoethyl and 2-chloroethyl esters
CAS No:125997-20-8
MF:C9H18Br2ClO4P
MW:416.471581935883
CID:202808
PubChem ID:14150257
Update Time:2025-04-19

Phosphoric acid, mixed3-bromo-2,2-dimethylpropyl and 2-bromoethyl and 2-chloroethyl esters Chemical and Physical Properties

Names and Identifiers

    • Phosphoric acid, mixed3-bromo-2,2-dimethylpropyl and 2-bromoethyl and 2-chloroethyl esters
    • (3-bromo-2,2-dimethylpropyl) 2-bromoethyl 2-chloroethyl phosphate
    • 2-BROMOETHYL 3-BROMONEOPENTYL 2-CHLOROETHYL PHOSPHATE
    • 3-bromo-2,2-dimethylpropyl 2-bromoethyl 2-chloroethyl phosphate
    • Phosphoric acid, mixed 3-bromo-2,2-dimethylpropyl and 2-bromoethyl and 2-chloroethyl esters
    • 125997-20-8
    • NS00007025
    • SCHEMBL6283717
    • 98923-48-9
    • 2-bromo-1,1-dimethylethyl 2-bromoethyl 2-chloroethyl phosphate
    • Phosphoric acid, 3-bromo-2,2-dimethylpropyl 2-bromoethyl 2-chloroethyl ester
    • 7LA77E3HDR
    • (4-Bromo-2-chlorobutyl) (3-bromo-2,2-dimethylpropyl) phosphate
    • UNII-7LA77E3HDR
    • Inchi: 1S/C9H18Br2ClO4P/c1-9(2,7-11)8-16-17(13,14-5-3-10)15-6-4-12/h3-8H2,1-2H3
    • InChI Key: GZSKSYDWLZIPOX-UHFFFAOYSA-N
    • SMILES: BrCC(C)(C)COP(=O)(OCCCl)OCCBr

Computed Properties

  • Exact Mass: 413.89984
  • Monoisotopic Mass: 413.89980g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 10
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.8
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
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